Cas no 1488152-92-6 (1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 1488152-92-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5858001
• PubChem ID: 66024417
• Update Time: 2025-10-31

1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-[(2-bromo-5-methoxyphenyl)methyl]-
• 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid
• 1-(2-Bromo-5-methoxybenzyl)cyclopropane-1-carboxylic acid
• CS-0288037
• AKOS015366763
• EN300-1914568
• 1488152-92-6
• 1-[(2-bromo-5-methoxyphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H13BrO3/c1-16-9-2-3-10(13)8(6-9)7-12(4-5-12)11(14)15/h2-3,6H,4-5,7H2,1H3,(H,14,15)
• InChI Key： FVNUPINHGJZCMC-UHFFFAOYSA-N
• SMILES： C1(CC2=CC(OC)=CC=C2Br)(C(O)=O)CC1

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Boiling Point: 406.9±25.0 °C(Predicted)
• pka: 4.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid

Introduction to 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1488152-92-6)

1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid, identified by its CAS number 1488152-92-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring, which is a three-membered carbon heterocycle, and an aromatic phenyl ring substituted with bromine and methoxy groups. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopropane moiety in 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid is particularly noteworthy due to its strained three-membered ring structure. This strain can lead to high reactivity, making the compound a versatile intermediate in organic synthesis. The aromatic phenyl ring further enhances its chemical properties, with the presence of both bromo and methoxy substituents introducing both electrophilic and nucleophilic sites for functionalization. This dual functionality has been exploited in various synthetic pathways, enabling the construction of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from cyclopropane-containing compounds. The structural rigidity provided by the cyclopropane ring can influence the binding affinity and selectivity of drug candidates, making them attractive for targeting specific biological pathways. For instance, studies have shown that cyclopropane derivatives can exhibit potent activity against certain enzymes and receptors, making them valuable in the treatment of inflammatory diseases, cancer, and infectious disorders.

The bromo substituent on the aromatic ring of 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid is particularly significant in medicinal chemistry. Bromine atoms are known to enhance metabolic stability and binding interactions with biological targets. Additionally, they serve as convenient handles for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups, expanding the synthetic toolkit for derivative development.

The methoxy group in the molecule also plays a crucial role in modulating its pharmacological properties. Methoxy substituents are often found in biologically active compounds due to their ability to influence electronic distribution and steric interactions. In the context of 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid, the methoxy group may contribute to improved solubility and bioavailability, which are critical factors in drug design.

Recent research has highlighted the potential of this compound as a scaffold for developing novel inhibitors targeting enzyme-catalyzed reactions involved in disease pathogenesis. For example, studies have demonstrated that derivatives of cyclopropane-containing compounds can inhibit proteases and kinases that play a role in cancer progression. The unique combination of structural features in 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid makes it an intriguing candidate for further investigation in this area.

The synthesis of 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The cyclopropane ring can be introduced through cyclization reactions or metal-catalyzed additions to suitably substituted precursors. The aromatic ring can be functionalized at multiple positions, allowing for precise control over the final structure. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for downstream applications.

In conclusion, 1-(2-bromo-5-methoxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 1488152-92-6) represents a promising compound in pharmaceutical research due to its unique structural features and synthetic flexibility. Its potential as a scaffold for drug discovery is supported by recent findings demonstrating its utility in developing novel therapeutic agents targeting various diseases. Further exploration into its pharmacological properties and derivatives will undoubtedly contribute to advancements in medicinal chemistry and drug development.